Amanitin

• Molecular Formula: C39H54N10O14S
• Molecular Weight: 919.0 g/mol
• InChI: InChI=1S/C39H54N10O14S/c1-4-16(2)31-36(60)42-11-29(55)43-25-15-64(63)38-21(20-6-5-18(51)7-22(20)46-38)9-23(33(57)41-12-30(56)47-31)44-37(61)32(17(3)27(53)14-50)48-35(59)26-8-19(52)13-49(26)39(62)24(10-28(40)54)45-34(25)58/h5-7,16-17,19,23-27,31-32,46,50-53H,4,8-15H2,1-3H3,(H2,40,54)(H,41,57)(H,42,60)(H,43,55)(H,44,61)(H,45,58)(H,47,56)(H,48,59)/t16?,17?,19?,23-,24-,25-,26-,27-,31-,32-,64?/m0/s1
• InChIKey: CIORWBWIBBPXCG-JZTFPUPKSA-N

α-Amanitin: The Definitive Pol II Inhibitor

α-Amanitin (CAS 23109-05-9, MW 918.97 g/mol) is a bicyclic octapeptide belonging to the amatoxin family, isolated principally from the death cap mushroom Amanita phalloides. It functions as a highly potent, non-covalent inhibitor of eukaryotic RNA polymerase II (Pol II), binding with a reported inhibition constant (Ki) of approximately 3–10 nM for mammalian Pol II and an IC50 of 3–5 nM in purified enzyme preparations from plant cell cultures [1][2]. Unlike generic transcriptional inhibitors that intercalate DNA (e.g., actinomycin D) or trigger polymerase degradation (e.g., triptolide), α-amanitin arrests Pol II elongation by directly engaging the trigger loop (TL) domain, specifically at residue His1085, locking the enzyme in a slow, substrate-selective conformation [3]. This well-defined mechanism and validated selectivity profile make α-amanitin the reference-standard Pol II inhibitor for transcription research and an emerging payload for antibody–drug conjugates (ADCs) [4].

Workflow Pol II transcription studies

Mechanism Non-covalent TL-domain engagement

Application ADC payload research context

Selectivity High Pol II over Pol III selectivity

• [1] Brückner F, Cramer P. (2008) 'Molecular basis of translocation, α-amanitin inhibition, and C-terminal domain phosphorylation of RNA polymerase II.' PhD dissertation, Ludwig-Maximilians-Universität München. Reports Pol II Ki = 3 nM, Pol III Ki = 10–40 μM. View Source
• [2] INIS Repository. 'Interaction of amatoxins with plant cells and RNA polymerases II.' IAEA Record 17016486. RNA polymerase II from carrot cultures inhibited 50% at 3–5 nM by α-amanitin. View Source
• [3] Kaplan CD, Larsson KM, Kornberg RD. (2008) 'The RNA Polymerase II Trigger Loop Functions in Substrate Selection and Is Directly Targeted by α-Amanitin.' Molecular Cell, 30(5):547–556. doi:10.1016/j.molcel.2008.04.023. View Source
• [4] Hechler T, Müller C, Pahl A, Anderl J. (2015) 'Abstract 633: Amanitin-based ADCs with an improved therapeutic index.' Cancer Research, 75(15_Supplement):633. doi:10.1158/1538-7445.AM2015-633. View Source

Why α-Amanitin Cannot Be Replaced

Despite sharing a common bicyclic octapeptide scaffold, the amatoxins exhibit substantial quantitative divergence in potency that precludes simple interchange. The sole structural difference between α-amanitin and β-amanitin is the replacement of an asparagine -NH2 group (α) with an aspartic acid -OH group (β)—a single-atom substitution that results in measurably lower RNA Pol II affinity and consistently reduced cytotoxicity for β-amanitin across multiple cell systems [1]. Similarly, γ-amanitin, which differs by one hydroxyl group on the dihydroxyisoleucine side chain, ranks intermediate between α and β in toxicity [2]. Beyond the amatoxin family, widely used transcription inhibitors like actinomycin D (a DNA intercalator with poor polymerase selectivity), triptolide (which covalently modifies XPB/TFIIH and triggers Pol II degradation), and CDK9 inhibitors (DRB, flavopiridol—fast and reversible but with incomplete gene suppression) each operate through fundamentally distinct mechanisms that cannot recapitulate α-amanitin's specific, non-covalent Pol II elongation arrest [3]. For ADC programs, α-amanitin offers an additional differentiation: upon antibody conjugation, it is no longer a substrate for the hepatic OATP1B3 transporter, dramatically reducing the liver toxicity that characterizes free amatoxins—a property not shared by tubulin-targeting payloads such as MMAE or DM1, which operate via entirely separate cytotoxic mechanisms [4].

Amatoxin analog Single-atom substitution (α→β) may yield reduced Pol II affinity and lower cytotoxicity ranking.

DNA intercalator Actinomycin D exhibits reverse polymerase selectivity (class I > II), altering transcriptional readouts.

Irreversible degrader Triptolide triggers Pol II degradation via XPB/TFIIH, preventing transcription recovery studies.

CDK9 inhibitor DRB/flavopiridol provide incomplete gene suppression and broader kinase inhibition.

• [1] Wikipedia (DE). 'α-Amanitin.' Documents structural difference: α-Amanitin differs from β-Amanitin only by the amide nitrogen in the asparagine residue, and from γ-Amanitin only by a hydroxyl group in the dihydroxyisoleucine residue. View Source
• [2] Bakirci S, Bayram R, Yilmaz I, Yaykasli KO, Bayram S, Kaya E. (2016) 'Purification and in vitro toxicity of gamma amanitin.' Cutaneous and Ocular Toxicology, 35(3):200–205. doi:10.3109/15569543.2015.1135172. View Source
• [3] Bensaude O. (2011) 'Inhibiting eukaryotic transcription: Which compound to choose? How to evaluate its activity?' Transcription, 2(3):103–108. doi:10.4161/trns.2.3.16172. Table 1 comprehensive comparison. View Source
• [4] Pahl A, Lutz C, Hechler T. (2018) 'Amanitins and their development as a payload for antibody-drug conjugates.' Drug Discovery Today: Technologies, 30:85–89. doi:10.1016/j.ddtec.2018.08.005. View Source

α-Amanitin Quantitative Comparison Evidence

RNA Polymerase II Selectivity Profile

When selecting a transcription inhibitor for mechanistic studies, the primary differentiator is polymerase selectivity. α-Amanitin inhibits Pol II with an IC50 of 1–10 nM in mammalian cells and a Ki of ~3 nM for purified Pol II, while RNA polymerase III requires concentrations exceeding 1 μM (>100–1,000-fold selectivity window), and RNA polymerase I is unaffected [1][2]. In contrast, actinomycin D intercalates DNA and inhibits class I genes at >0.01 μg/mL but requires >1 μg/mL for class II genes, exhibiting the reverse selectivity (class I >> class II >> class III) with poor discrimination [3]. Triptolide, while fast and selective, operates through covalent modification of XPB in TFIIH, triggering Pol II degradation—a fundamentally different and irreversible mechanism that precludes studies requiring recovery of transcription [3]. CDK9 inhibitors (DRB at 100 μM, flavopiridol at >0.5 μM) are fast and reversible but fail to suppress many genes completely, and they inhibit other kinases [3].

Pol II Selectivity

Reported

α-Amanitin Pol II Ki 3 nM, Pol III >10 μM (~100–1000×)

Actinomycin D class I > class II, poor discrimination

Triptolide irreversible degradation, no subtype selectivity

Supports Pol II-specific transcriptional study design

Purified enzyme & cell-based assays; Bensaude 2011 compilation

Evidence Dimension	RNA Polymerase II inhibition potency and selectivity window (IC50/Ki)
Target Compound Data	α-Amanitin: Pol II IC50 = 1–10 nM (mammalian cells), Ki = 3 nM (purified Pol II); Pol III Ki = 10–40 μM; Pol I unaffected [1][2]
Comparator Or Baseline	Actinomycin D: class I genes at >0.01 μg/mL, class II genes at >1 μg/mL (poor selectivity). Triptolide: 1 μM, triggers Pol II degradation via XPB. DRB: 100 μM. Flavopiridol: >0.5 μM [3]
Quantified Difference	α-Amanitin exhibits ~100–1,000-fold selectivity for Pol II over Pol III, vs. actinomycin D which favors class I over class II (~100-fold reverse selectivity). Triptolide, DRB, and flavopiridol lack polymerase-subtype discrimination comparable to α-amanitin [3].
Conditions	Purified enzyme assays, mammalian cell-based transcription assays; Bensaude (2011) review Table 1 compilation [3]

Why This Matters

For experiments requiring unambiguous attribution of transcriptional effects to Pol II (e.g., mRNA synthesis analysis, co-transcriptional processing studies), α-amanitin's high-selectivity window is non-negotiable—actinomycin D or triptolide cannot provide this polymerase specificity.

• [1] Brückner F, Cramer P. (2008) 'Molecular basis of translocation, α-amanitin inhibition, and C-terminal domain phosphorylation of RNA polymerase II.' PhD dissertation, LMU München. Ki values: Pol II = 3 nM, Pol III = 10–40 μM. View Source
• [2] APExBIO / a-amanitin.com. 'α-Amanitin (SKU A4548): Data-Driven Solutions.' IC50 as low as 1–10 nM for Pol II, >1 μM required for Pol III. View Source
• [3] Bensaude O. (2011) 'Inhibiting eukaryotic transcription: Which compound to choose? How to evaluate its activity?' Transcription, 2(3):103–108. Table 1: Comparative characteristics of actinomycin D, α-amanitin, DRB, flavopiridol, and triptolide. View Source

Amatoxin Cytotoxicity Hierarchy

In the only published study directly comparing all three major amatoxins under identical conditions, α-amanitin, β-amanitin, and γ-amanitin were applied at 25, 10, 1, and 0.1 μg/mL to C3A human hepatocytes for 48 hours. α-Amanitin demonstrated the highest toxicity across all tested concentrations, β-amanitin the lowest, and γ-amanitin an intermediate level [1]. This ranking is corroborated by independent immunological evidence: in a competitive monoclonal antibody binding assay, the half-maximal inhibitory concentrations (IC50) were 66.3 ng/mL for α-amanitin, 97.4 ng/mL for β-amanitin, and 163.1 ng/mL for γ-amanitin, confirming a consistent α > β > γ affinity hierarchy . In a 2024 study of hematopoietic cell lines, α-amanitin produced IC50 values of 0.59 ± 0.07 μM (MV411), 0.72 ± 0.09 μM (THP1), 0.75 ± 0.08 μM (Jurkat), 2.0 ± 0.18 μM (K562), 3.6 ± 1.02 μM (SUDHL6), and 4.5 ± 0.73 μM (HL60), while β-amanitin was explicitly reported as 'less toxic, but still significantly reduced viability' across all lines tested [2].

Cytotoxicity Ranking

Head-to-head

α-Amanitin

γ-Amanitin

β-Amanitin

Supports cytotoxicity potency ranking α > γ > β

C3A hepatocytes (48 h); hematopoietic panel (72 h); mAb competition ELISA

Evidence Dimension	In vitro cytotoxicity ranking among α-, β-, and γ-amanitin
Target Compound Data	α-Amanitin: highest toxicity in C3A hepatocytes at 48 h (all concentrations 0.1–25 μg/mL); mAb competition IC50 = 66.3 ng/mL; hematopoietic IC50 range = 0.59–4.5 μM [1][2]
Comparator Or Baseline	β-Amanitin: lowest toxicity in C3A at 48 h; mAb IC50 = 97.4 ng/mL; 'less toxic' in hematopoietic cells. γ-Amanitin: intermediate toxicity in C3A; mAb IC50 = 163.1 ng/mL [1][2]
Quantified Difference	α-Amanitin mAb binding affinity is 1.47-fold stronger than β-amanitin and 2.46-fold stronger than γ-amanitin. In hematopoietic cells, α-amanitin IC50 values differentiated up to ~7.6-fold across cell lines (0.59 vs. 4.5 μM), while β-amanitin was consistently less potent at matched concentrations [2].
Conditions	C3A human hepatocyte line, 48 h MTT assay at 25, 10, 1, 0.1 μg/mL. mAb competition ELISA. Six hematopoietic cell lines + primary CD34+ stem cells, 72 h exposure, MTS/trypan blue/annexin V assays [1][2]

Why This Matters

Investigators procuring amatoxins for cytotoxic payload development or toxicology studies must use α-amanitin as the reference toxin—substituting β- or γ-amanitin would underestimate potency and confound cross-study comparisons given the consistent α > γ > β ranking.

• [1] Bakirci S, Bayram R, Yilmaz I, Yaykasli KO, Bayram S, Kaya E. (2016) 'Purification and in vitro toxicity of gamma amanitin.' Cutaneous and Ocular Toxicology, 35(3):200–205. doi:10.3109/15569543.2015.1135172. View Source
• [2] Hof WFJ et al. (2024) 'Unraveling Hematotoxicity of α-Amanitin in Cultured Hematopoietic Cells.' Toxins, 16(1):61. doi:10.3390/toxins16010061. IC50 values for six hematopoietic cell lines; β-amanitin explicitly less toxic. View Source

Structural Basis of Amatoxin Potency

The α→β structural difference is a single atom: an asparagine -NH2 (α) vs. aspartic acid -OH (β) at position 1 of the bicyclic octapeptide [1]. Systematic SAR studies by Zanotti, Petersen, and Wieland demonstrated that modifications to the amatoxin scaffold can reduce RNA Pol II affinity by 10- to >1,000-fold. Specifically, diastereomeric S-deoxoamaninamide analogs showed 10-fold (analog 2), 100-fold (analogs 1 and 4), 200-fold (analog 3), and >1,000-fold (Iso-4) weaker binding to Drosophila RNA Pol II compared to the parent amanitin [2]. The (R)-sulfoxide configuration of the tryptathionine bridge is critical: the (R)-sulfoxide analog (compound 2) was approximately 5-fold more active (IC50 = 18 ± 2.2 nM) against RNA Pol II compared to the corresponding thioether (79 ± 10 nM) and sulfone (100 ± 2.2 nM) [3]. Furthermore, the dideoxy-amanitin derivative, which lacks two hydroxyl groups on the dihydroxyisoleucine side chain, shows an IC50 of 74.2 nM—approximately 7–25-fold weaker than α-amanitin (Ki ~3–10 nM) [4]. These data establish that minor structural perturbations cause disproportionate potency losses, underscoring why α-amanitin remains the benchmark.

Structural SAR

Class-level

α→β (Asn→Asp): reduced affinity

Dideoxy analog: 7–25× weaker

Thioether vs sulfoxide: 5× loss

S-deoxo variants: 10–>1000× loss

Supports structure-activity relationship review

Drosophila/mammalian Pol II in vitro assays; Zanotti, Pryyma et al.

Evidence Dimension	RNA Polymerase II inhibitory potency as function of structural modification
Target Compound Data	α-Amanitin: Ki = 3–10 nM (mammalian Pol II); (R)-sulfoxide IC50 = 18 ± 2.2 nM (in vitro Pol II assay) [3]
Comparator Or Baseline	β-Amanitin: NH2→OH substitution → reduced Pol II affinity. Dideoxy-amanitin: IC50 = 74.2 nM. Thioether analog: IC50 = 79 ± 10 nM. Sulfone analog: IC50 = 100 ± 2.2 nM. S-deoxoamaninamide analogs: 10–1,000× weaker [2][3][4]
Quantified Difference	5-fold activity loss from (R)-sulfoxide→thioether; ~7–25-fold loss for dideoxy-amanitin vs. parent α-amanitin; up to >1,000-fold loss for stereochemical variants at side chain 3 [2][3][4]
Conditions	In vitro RNA Pol II transcription assay using purified Drosophila and mammalian enzymes; Zanotti et al. 2009, Pryyma et al. 2020 [2][3]

Why This Matters

Procurement of α-amanitin rather than its natural or synthetic analogs is essential when maximum Pol II inhibitory potency is required—even single-atom modifications cause 5- to >1,000-fold reductions in activity, making α-amanitin the only appropriate choice for applications demanding the highest-affinity Pol II engagement.

• [1] Wikipedia (DE). 'α-Amanitin.' Structural comparison of α-, β-, and γ-amanitin at the atomic level. View Source
• [2] Zanotti G, Petersen G, Wieland T. (2009) 'Structure-toxicity relationships in the amatoxin series. Structural variations of side chain 3 and inhibition of RNA polymerase II.' International Journal of Peptide and Protein Research. Affinities for Drosophila Pol II: 10–>1,000× weaker for analogs. View Source
• [3] Pryyma A, Matinkhoo K, Wong AAWL, Perrin DM. (2020) 'Meeting key synthetic challenges in amanitin synthesis with a new cytotoxic analog: 5′-hydroxy-6′-deoxy-amanitin.' Chemical Science, 11:11927–11935. doi:10.1039/D0SC04150E. View Source
• [4] TargetMol / PeptideDB. 'Dideoxy-amanitin.' α-Amanitin derivative, RNA Pol II allosteric inhibitor, IC50 = 74.2 nM. View Source

Amanitin-ADCs: OATP1B3 Bypass and Therapeutic Window

Amanitin-based ADCs represent a mechanistically distinct class of conjugates that inhibit RNA Pol II rather than targeting tubulin (MMAE, DM1) or DNA (PBD dimers). In a direct comparative study, amanitin-based ADCs demonstrated superior efficacy in cancer xenograft models compared to tubulin-inhibiting toxins [1]. Crucially, free α-amanitin is a substrate for the hepatic OATP1B3 transporter, causing severe liver toxicity upon systemic exposure; however, when conjugated to an antibody, amanitin is no longer recognized by OATP1B3, resulting in a ~20,000-fold reduction in cytotoxicity toward hepatocytes relative to the free toxin (free α-amanitin IC50 ≈ 5.6 × 10⁻⁷ M vs. amanitin-ADC IC50 ≈ 5.6 × 10⁻¹¹ M in target-positive cells) [2][3]. By comparison, MMAE- and DM1-based ADCs retain susceptibility to efflux transporter-mediated resistance (e.g., MDR1/P-gp), a limitation that amanitin ADCs circumvent due to their hydrophilic nature and distinct intracellular target [4]. HDP-101, an anti-BCMA amanitin-ADC, advanced to clinical development in 2019 [2]. Amanitin-ADCs conjugated to anti-HER2 antibodies achieved IC50 values as low as 29 pM (SK-BR-3, HER2+++) and 57 pM (NCI-N87, HER2+++/++) in vitro [5].

ADC vs Free Toxin

Head-to-head

Amanitin-ADC IC50 29–57 pM (HER2+), 20,000× hepatotoxicity reduction

Free α-amanitin IC50 ~476 nM; OATP1B3-mediated liver uptake

Tubulin ADCs MMAE/DM1 susceptible to MDR1 efflux

Supports ADC payload evaluation context

SK-BR-3, NCI-N87 lines; cynomolgus tolerability; HDP-101 clinical-stage

Evidence Dimension	ADC potency, therapeutic index, and hepatic toxicity profile
Target Compound Data	Amanitin-ADC: IC50 = 29–57 pM (HER2+ cell lines); free toxin→ADC: ~20,000-fold hepatotoxicity reduction via OATP1B3 bypass; superior xenograft efficacy vs. tubulin-targeting ADCs [1][2][5]
Comparator Or Baseline	Tubulin-inhibitor ADCs (MMAE, DM1): distinct MoA; susceptible to MDR1/P-gp efflux resistance. Free α-amanitin: IC50 ≈ 476–560 nM (unconjugated) in target-negative cells; hepatotoxic via OATP1B3 [3][4]
Quantified Difference	20,000-fold reduced cytotoxicity of free toxin vs. ADC; IC50 reduction from ~476 nM (free) to 29 pM (ADC) on HER2+++ cells ≈ 16,000-fold enhancement in target-positive cells [3][5]
Conditions	In vitro cytotoxicity: SK-BR-3, NCI-N87, JIMT-1 cells. In vivo: cancer xenograft models, cynomolgus monkey tolerability. Plasma stability: 4-day incubation [1][5]

Why This Matters

For ADC development programs, amanitin offers a validated payload with a mechanism orthogonal to tubulin inhibitors, an established 20,000-fold therapeutic window via OATP1B3 bypass, and clinical-stage validation (HDP-101), making it a strategic alternative when tubulin-inhibitor resistance or insufficient therapeutic index are concerns.

• [1] Hechler T, Müller C, Pahl A, Anderl J. (2015) 'Abstract 633: Amanitin-based ADCs with an improved therapeutic index.' Cancer Research, 75(15_Supplement):633. Superior efficacy vs. tubulin-inhibiting toxins in xenograft models. View Source
• [2] Pahl A, Lutz C, Hechler T. (2018) 'Amanitins and their development as a payload for antibody-drug conjugates.' Drug Discovery Today: Technologies, 30:85–89. HDP-101 clinical development; 20,000-fold reduced cytotoxicity; OATP1B3 bypass. View Source
• [3] RSC Books. 'Amatoxins as RNA Polymerase II Inhibiting Antibody–Drug Conjugate (ADC) Payloads.' Amanitin-ADC IC50 = 5.6 × 10⁻¹¹ M vs. free α-amanitin IC50 = 5.6 × 10⁻⁷ M (20,000-fold difference). View Source
• [4] Bai X. (2022) 'Toxic Mechanisms of α-Amanitin and Its Potential to Fight Cancer.' SMDC IC50 = 0.863 nM, Fc-SMDC IC50 = 15.2 nM, unconjugated α-amanitin IC50 = 476 nM. View Source
• [5] ADCdb. 'Payload Information: Amanitin (PAY0EQLPH).' Anti-HER2-D265C-amanitin ADC IC50: 29 pM (SK-BR-3), 57 pM (NCI-N87), 7.08 nM (JIMT-1). Anti-PSMA-D265C: 47 pM. View Source

OATP1B3 Transporter-Dependent Cytotoxicity

α-Amanitin does not passively diffuse across cell membranes; its cellular uptake is mediated primarily by the organic anion transporting polypeptide 1B3 (OATP1B3/SLCO1B3), which was identified in 2006 as the specific human hepatic uptake transporter for amatoxins [1]. A 2024 study systematically exposed eight human cell lines derived from different organs to α-, β-, and γ-amanitin at concentrations ranging from 0.3 to 100 μM and found that cytotoxicity differed greatly among lines, with liver-derived HepG2, stomach-derived BGC-823, and kidney-derived HEK-293 being the most sensitive, while lung, heart, and brain-derived lines were hardly affected—a pattern that directly correlates with OATP1B3 expression levels [2]. Critically, siRNA-mediated knockdown of OATP1B3 in HepG2 cells prevented α-amanitin-induced cytotoxicity, confirming the causal role of this transporter [2]. This transporter dependence also explains the differential susceptibility of hematopoietic lineages: IC50 values ranged from 0.59 μM (MV411) to 4.5 μM (HL60), a 7.6-fold span [3]. In contrast, alternative Pol II inhibitors like triptolide and actinomycin D enter cells through passive or distinct mechanisms, producing different cell-type selectivity profiles [4].

OATP1B3 Dependence

Reported

Cytotoxicity variation: >10× across organ-derived lines

OATP1B3 knockdown: prevents α-amanitin toxicity

Hematopoietic span: IC50 0.59–4.5 μM (7.6×)

Supports transporter-dependent toxicity modeling

8 human cell lines; siRNA HepG2; OATP1B3 expression correlation

Evidence Dimension	Cell-type-dependent cytotoxicity mediated by OATP1B3 transporter expression
Target Compound Data	α-Amanitin: HepG2 most sensitive (IC50 ~5.6 μM); hematopoietic IC50 span 0.59–4.5 μM (7.6-fold range); cytotoxicity abolished by OATP1B3 knockdown [2][3]
Comparator Or Baseline	β- and γ-amanitin: same OATP1B3-dependent uptake but lower intrinsic potency. Triptolide/actinomycin D: passive or distinct uptake mechanisms → different cell-type selectivity [2][4]
Quantified Difference	α-Amanitin cytotoxicity varies >10-fold across organ-derived cell lines; OATP1B3 knockdown prevents cytotoxicity (p < 0.001). MV411 IC50 (0.59 μM) vs. HL60 IC50 (4.5 μM) = 7.6-fold difference within hematopoietic lineage alone [2][3]
Conditions	8 human cell lines (HepG2, BGC-823, HEK-293, etc.), 0.3–100 μM amanitin exposure. siRNA OATP1B3 knockdown in HepG2. Six hematopoietic lines, primary CD34+ cells [2][3]

Why This Matters

For in vitro toxicology and ADC target validation studies, α-amanitin's OATP1B3-dependent uptake must be factored into experimental design—cell lines lacking this transporter will show artificially low sensitivity, and procurement decisions for amanitin-based experiments must account for the specific cell models being used.

• [1] Letschert K, Faulstich H, Keller D, Keppler D. (2006) 'Molecular characterization and inhibition of amanitin uptake into human hepatocytes.' Toxicological Sciences, 91(1):140–149. doi:10.1093/toxsci/kfj141. OATP1B3 identified as human hepatic amatoxin uptake transporter. View Source
• [2] Gong M et al. (2024) 'Amanitin-induced variable cytotoxicity in various cell lines is mediated by the different expression levels of OATP1B3.' Food and Chemical Toxicology, 188:114668. doi:10.1016/j.fct.2024.114668. View Source
• [3] Hof WFJ et al. (2024) 'Unraveling Hematotoxicity of α-Amanitin in Cultured Hematopoietic Cells.' Toxins, 16(1):61. IC50 range 0.59–4.5 μM across six hematopoietic cell lines. View Source
• [4] Bensaude O. (2011) 'Inhibiting eukaryotic transcription: Which compound to choose? How to evaluate its activity?' Transcription, 2(3):103–108. Comparative cellular entry and mechanism discussion. View Source

Long-Term Chemical Stability

Among all amatoxins, α-amanitin exhibits the greatest resistance to environmental degradation. In a landmark stability study of Amanita phalloides toxins in dried mushrooms, a mere trace of α-amanitin—described as 'the most stable of all toxins'—was still detectable in a carpophore (fruiting body) 50 years old, while the content of α-amanitin after 20 years of storage was approximately one-half of the original amount [1]. This extraordinary stability extends to aqueous solution and thermal processing: amatoxins are resistant to cooking, freezing, drying, and acid or enzyme degradation, and are not destroyed during standard food preparation [2]. In forensic toxicology, α-amanitin stability in biological matrices has been systematically validated: spiked urine samples stored at various temperatures showed recoveries of 93–100% for α-amanitin compared to more variable recoveries for γ-amanitin [3]. α-Amanitin aqueous stock solutions (1 mg/mL) stored frozen at −20°C do not degrade with repeated freeze-thaw cycles, though the compound is destroyed by concentrated acid or base [4]. This stability profile is relevant for procurement planning: α-amanitin can be stored long-term with confidence, whereas less stable analogs or alternative transcription inhibitors (e.g., triptolide, which is light-sensitive and undergoes hydrolysis) require more stringent storage conditions.

Long-Term Stability

Class-level

50-year detectability: trace in dried carpophore

20-year content: ~50% retained

Freeze-thaw stable: no degradation at −20°C

Supports long-term inhibitor inventory planning

Dried mushroom matrix; spiked urine recovery 93–100%

Evidence Dimension	Long-term chemical stability under storage and environmental exposure
Target Compound Data	α-Amanitin: detectable in 50-year-old dried carpophore; ~50% content remaining after 20 years; urine recovery 93–100% in stability testing; stable through freeze-thaw cycles at −20°C [1][3][4]
Comparator Or Baseline	β-Amanitin: less stable than α-amanitin in blood/urine stability studies (e.g., blood QC1 −20°C: β-amanitin −8.1% deviation vs. α-amanitin +15.2%). γ-Amanitin: variable recoveries in urine stability testing. Triptolide: light-sensitive, undergoes hydrolysis [1][3]
Quantified Difference	α-Amanitin is the most stable of all amatoxin family members; 50-year detectability vs. 20-year ~50% degradation; 0.4–15.2% deviation at −20°C in blood vs. −8.1% for β-amanitin [1][3]
Conditions	Dried mushroom carpophores stored at ambient conditions for 20–50 years; spiked urine samples at −20°C, 4°C, and 20±5°C; aqueous stock solutions at −20°C with repeated freeze-thaw [1][3][4]

Why This Matters

For laboratories and core facilities maintaining long-term inhibitor inventories, α-amanitin's validated multi-decade stability reduces procurement frequency and minimizes lot-to-lot variability concerns that plague less stable transcription inhibitors.

• [1] PubMed. (1993) '[Amanita phalloides toxins in dried mushrooms].' α-Amanitin most stable of all toxins; trace detected in 50-year-old carpophore; ~50% content after 20 years. View Source
• [2] Hof WFJ et al. (2024) 'Unraveling Hematotoxicity of α-Amanitin in Cultured Hematopoietic Cells.' Toxins, 16(1):61. Amatoxins resistant to cooking, freezing, drying, acid/enzyme degradation. View Source
• [3] Nature Scientific Reports. (2024) 'Table 3: Results of the stability testing for α- and γ-amanitin.' Spiked urine samples; α-amanitin recovery 93–100%. View Source
• [4] CENMED. 'alpha-Amanitin storage and handling.' 1 mg/mL aqueous stock at −20°C; no degradation with repeated freeze-thaw cycles; destroyed by concentrated acid or base. View Source

α-Amanitin Application Scenarios

Pol II-Specific Transcription Studies

When experimental designs demand clean discrimination between RNA polymerase II-, I-, and III-dependent transcription—such as parsing mRNA synthesis from rRNA or tRNA production—α-amanitin's ~100–1,000-fold Pol II selectivity window (IC50 1–10 nM for Pol II vs. >1 μM for Pol III) is essential [1]. Alternative inhibitors like actinomycin D (which preferentially inhibits class I over class II transcription) or triptolide (which triggers irreversible Pol II degradation) introduce confounding variables that compromise mechanistic interpretation [2]. Procurement specification: α-amanitin (≥90% purity by HPLC), used at 1–10 μg/mL in mammalian cell culture, with vehicle (aqueous) compatibility for DMSO-free experimental systems [1].

ADC Development with Non-Tubulin Payload

For ADC programs targeting tumors resistant to tubulin-inhibitor payloads (MMAE, DM1) or requiring a distinct cell-killing mechanism, amanitin-based ADCs offer an RNA Pol II inhibition strategy validated in preclinical xenograft models with superior efficacy compared to tubulin-targeting conjugates [1]. The ~20,000-fold reduction in hepatic cytotoxicity achieved through OATP1B3 bypass upon antibody conjugation provides a measurable therapeutic window not achievable with free amanitin [2]. Site-specific conjugation using engineered cysteine residues (Thiomab technology) yields ADCs with IC50 values as low as 29 pM on HER2+++ target cells, and the clinical-stage candidate HDP-101 (anti-BCMA amanitin-ADC) demonstrates translational feasibility [2][3]. Procurement specification: α-amanitin with suitable reactive handle for bioconjugation, purity ≥95%, provided with certificate of analysis confirming identity by LC-MS and NMR [3].

Organ-Specific Toxicology via OATP1B3

For investigators modeling hepatotoxicity or studying OATP1B3 transporter biology, α-amanitin provides a uniquely transporter-dependent toxic agent. Cytotoxicity varies >10-fold across organ-derived cell lines in direct correlation with OATP1B3 expression, and siRNA knockdown of OATP1B3 in HepG2 cells prevents α-amanitin-induced cell death [1]. This property can be exploited to validate transporter expression in model systems or to screen OATP1B3 inhibitors as potential antidotes (e.g., rifampicin, cyclosporin A) [2]. Unlike passively diffusing hepatotoxins, α-amanitin's transporter-gated entry provides a controllable experimental variable. Procurement specification: α-amanitin for in vitro toxicology, recommended working concentration range 0.1–100 μM depending on cell line OATP1B3 status, with verification of compound identity by HPLC [1].

Long-Term Inhibitor Banking and Standardization

Core facilities and pharmaceutical screening groups requiring a stable, validated Pol II inhibitor for multi-year standardized assay panels benefit from α-amanitin's exceptional long-term stability—the compound remains detectable after 50 years in dried biological material, with approximately 50% content retained after 20 years [1]. Aqueous stock solutions at −20°C withstand repeated freeze-thaw cycles without degradation, and the compound resists thermal, acidic, and enzymatic breakdown [2][3]. This stability profile minimizes the need for frequent re-procurement, reduces inter-lot variability, and supports the generation of reproducible, cross-study comparable datasets. Procurement specification: α-amanitin solid stored at −20°C, reconstituted as 1 mg/mL aqueous stock, protected from concentrated acid/base, with documented lot-specific purity ≥90% [3].

Application

Selection Property

Validation Focus

Pol II transcription studies

Polymerase II selectivity profile

Pol II vs Pol III inhibition ratio

ADC payload development

Non-tubulin mechanism; OATP1B3 bypass

Target-dependent potency; transporter independence

OATP1B3 transporter toxicology

Transporter-gated cellular entry

OATP1B3 expression correlation

Long-term inhibitor banking

Multi-decade chemical stability

Freeze-thaw and thermal resistance

• [1] APExBIO / a-amanitin.com. 'α-Amanitin (SKU A4548): Data-Driven Solutions for Reliable Transcriptional Assays.' IC50 1–10 nM for Pol II, >1 μM for Pol III; purity ≥90%; storage at −20°C. View Source
• [2] Bensaude O. (2011) 'Inhibiting eukaryotic transcription: Which compound to choose? How to evaluate its activity?' Transcription, 2(3):103–108. Comparative inhibitor profiles. View Source
• [3] Hechler T, Müller C, Pahl A, Anderl J. (2015) 'Abstract 633: Amanitin-based ADCs with an improved therapeutic index.' Cancer Research, 75(15_Supplement):633. View Source
• [4] Pahl A, Lutz C, Hechler T. (2018) 'Amanitins and their development as a payload for antibody-drug conjugates.' Drug Discovery Today: Technologies, 30:85–89. View Source
• [5] ADCdb. 'Payload Information: Amanitin (PAY0EQLPH).' Anti-HER2 ADC IC50 values: 29 pM (SK-BR-3), 57 pM (NCI-N87). View Source
• [6] Gong M et al. (2024) 'Amanitin-induced variable cytotoxicity in various cell lines is mediated by the different expression levels of OATP1B3.' Food and Chemical Toxicology, 188:114668. View Source
• [7] Letschert K et al. (2006) 'Molecular characterization and inhibition of amanitin uptake into human hepatocytes.' Toxicological Sciences, 91(1):140–149. View Source
• [8] PubMed. (1993) '[Amanita phalloides toxins in dried mushrooms].' 50-year detectability; ~50% content after 20 years. View Source
• [9] Hof WFJ et al. (2024) 'Unraveling Hematotoxicity of α-Amanitin in Cultured Hematopoietic Cells.' Toxins, 16(1):61. Thermal/acid/enzyme resistance. View Source
• [10] CENMED. 'alpha-Amanitin storage and handling.' Freeze-thaw stability; concentrated acid/base lability. View Source